Cas no 1166853-02-6 (5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride)

• Product Name: 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride
• CAS No: 1166853-02-6
• MF: C₁₁H₁₁Cl₂NS
• MW: 260.182739496231
• MDL: MFCD02089432
• CID: 1078125
• PubChem ID: 17998859
• Update Time: 2025-05-05

5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-(4-Chlorophenyl)thiophen-2-yl)methanamine hydrochloride
• 2-(AMINOMETHYL)-5-(4-CHLOROPHENYL)THIOPHENE HYDROCHLORIDE
• 5-(4-chlorophenyl)-2-Thiophenemethanamine hydrochloride
• (5-(4-chlorophenyl)thiophen-2-yl)methaneamine hydrochloride
• [5-(4-CHLOROPHENYL)-2-THIENYL]METHYLAMINE HCL
• [5-(4-CHLOROPHENYL)-2-THIENYL]METHYLAMINE HYDROCHLORIDE
• [5-(4-Chlorophenyl)thien-2-yl]methylamine hydrochloride
• [5-(4-chlorophenyl)thiophen-2-yl]methanamine hydrochloride
• AGN-PC-01NOSA
• CTK4A9939
• SureCN2886707
• DB-060902
• MFCD02089432
• 1166853-02-6
• DTXSID60592113
• AR2114
• BP-10960
• 1-[5-(4-Chlorophenyl)thiophen-2-yl]methanamine--hydrogen chloride (1/1)
• 2-Thiophenemethanamine, 5-(4-chlorophenyl)-, hydrochloride (1:1)
• CS-0170961
• SCHEMBL2886707
• AS-45273
• 2-(Aminomethyl)-5-(4-chlorophenyl)thiophene, HCl
• [5-(4-chlorophenyl)thiophen-2-yl]methanamine;hydrochloride
• (5-(4-chlorophenyl)thiophen-2-yl)methanamine hydrochloride;2-(Aminomethyl)-5-(4-Chlorophenyl)ThiopheneHydrochloride;[5-(4-CHLOROPHENYL)-2-THIENYL]METHYLAMINE HCL
• (5-(4-Chlorophenyl)thiophen-2-yl)methanaminehydrochloride
• 1-[5-(4-CHLOROPHENYL)THIOPHEN-2-YL]METHANAMINE HYDROCHLORIDE
• AKOS015848273
• 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride

• MDL： MFCD02089432
• Inchi： 1S/C11H10ClNS.ClH/c12-9-3-1-8(2-4-9)11-6-5-10(7-13)14-11;/h1-6H,7,13H2;1H
• InChI Key： OGIWIXDYSIQBDS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=CC=C(CN)S1.Cl

Computed Properties

• Exact Mass: 258.9989259g/mol
• Monoisotopic Mass: 258.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 180
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.3Ų

5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Room temperature

Additional information on 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride

5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride: A Comprehensive Overview

The compound 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride, identified by the CAS number 1166853-02-6, is a fascinating molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of heterocyclic amines, specifically featuring a thienyl group, which is a five-membered aromatic ring containing sulfur. The presence of the 4-chlorophenyl substituent adds complexity to its structure, making it a valuable subject for both academic research and practical applications.

Recent studies have highlighted the importance of heterocyclic compounds like 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride in drug discovery and material science. The thienyl group, being electron-deficient due to the sulfur atom, plays a crucial role in determining the electronic properties of the molecule. This makes it an attractive candidate for use in organic electronics, where electron-deficient aromatic systems are often employed as building blocks for semiconductors and optoelectronic devices.

In terms of synthesis, the compound can be prepared through a multi-step process involving nucleophilic aromatic substitution or coupling reactions. The introduction of the 4-chlorophenyl group is typically achieved via Friedel-Crafts alkylation or through metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura coupling. These methods not only ensure high yields but also allow for precise control over the substitution pattern on the aromatic ring.

The pharmacological properties of 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride have been extensively studied in recent years. Research indicates that this compound exhibits potential anti-tumor activity by modulating specific signaling pathways involved in cancer cell proliferation and apoptosis. Additionally, its ability to act as a ligand for certain G-protein coupled receptors (GPCRs) makes it a promising candidate for developing novel therapeutics targeting neurological disorders such as Alzheimer's disease and Parkinson's disease.

In the field of material science, this compound has shown promise as a precursor for synthesizing advanced materials with tailored electronic properties. For instance, its derivatives have been used in the fabrication of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs). The thienyl group's ability to participate in π-π interactions facilitates self-assembly into ordered nanostructures, which are essential for high-performance electronic devices.

The environmental impact of synthesizing and using 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride has also been a topic of recent research. Studies suggest that adopting green chemistry principles during its synthesis can significantly reduce waste generation and energy consumption. For example, using biodegradable solvents and catalytic amounts of transition metals can make the production process more sustainable without compromising product quality.

In conclusion, 5-(4-Chlorophenyl)-2-thienylmethylamine Hydrochloride stands out as a versatile compound with applications spanning drug discovery, material science, and sustainable chemistry. Its unique structure and functional groups provide a foundation for exploring new frontiers in chemical research while addressing pressing global challenges such as healthcare innovation and environmental sustainability.